Pentagamavunon-1 (PGV-1): A Technical Guide to Synthesis and Characterization
Pentagamavunon-1 (PGV-1): A Technical Guide to Synthesis and Characterization
For Researchers, Scientists, and Drug Development Professionals
Introduction
Pentagamavunon-1 (PGV-1), a synthetic analog of curcumin, has emerged as a compound of significant interest in the field of medicinal chemistry and drug development.[1][2][3] Its chemical name is 2,5-bis(4-hydroxy-3,5-dimethylbenzylidene)cyclopentanone.[4] Exhibiting greater stability and, in many cases, more potent biological activity than its parent compound, curcumin, PGV-1 has been the subject of extensive research, particularly for its anti-cancer properties. This technical guide provides an in-depth overview of the synthesis and characterization of PGV-1, offering detailed experimental protocols and data for researchers and professionals in the field.
Synthesis of Pentagamavunon-1
The synthesis of Pentagamavunon-1 is typically achieved through a Claisen-Schmidt condensation reaction. This reaction involves the base-catalyzed condensation of an aldehyde or ketone with an aromatic carbonyl compound that lacks an alpha-hydrogen.[5] In the case of PGV-1, the reactants are 4-hydroxy-3,5-dimethylbenzaldehyde and cyclopentanone.
Experimental Protocol: Claisen-Schmidt Condensation for PGV-1 Synthesis
This protocol is adapted from the synthesis of the closely related analog, Pentagamavunon-0 (PGV-0).
Materials:
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4-hydroxy-3,5-dimethylbenzaldehyde
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Cyclopentanone
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Hydrochloric acid (HCl)
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Acetic acid
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Ethanol
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Distilled water
Equipment:
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Round-bottom flask
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Magnetic stirrer with hot plate
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Buchner funnel and vacuum flask
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Mortar and pestle
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Oven
Procedure:
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Reaction Setup: In a round-bottom flask, combine 4-hydroxy-3,5-dimethylbenzaldehyde (2 molar equivalents) and cyclopentanone (1 molar equivalent).
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Catalysis: While stirring the mixture at approximately 75°C, add a catalytic amount of concentrated hydrochloric acid.
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Reaction: Continue stirring the mixture at 75°C for approximately 2 hours, or until a solid product forms.
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Extraction and Washing:
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Allow the reaction mixture to cool to room temperature.
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Extract the crude product with a 1:1 mixture of acetic acid and distilled water.
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Transfer the solid to a mortar and grind it with a fresh portion of the acetic acid-distilled water mixture.
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Filter the solid using a Buchner funnel and wash sequentially with ethanol and boiling distilled water.
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Repeat the extraction and washing steps until the filtrate runs clear.
-
-
Drying: Dry the purified product in an oven at approximately 76 ± 2°C for at least 3 hours.
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Recrystallization (Optional): For higher purity, the product can be recrystallized from hot ethanol. Dissolve the solid in a minimal amount of boiling ethanol and allow it to cool slowly to room temperature, followed by cooling in an ice bath to induce crystallization. Filter the crystals and dry them in an oven.
Characterization of Pentagamavunon-1
The structural elucidation and confirmation of purity for synthesized PGV-1 are accomplished through various analytical techniques.
Physicochemical Properties
| Property | Value |
| Molecular Formula | C23H24O3 |
| Molecular Weight | 348.44 g/mol |
| Appearance | Yellowish crystalline solid |
| Solubility | Limited solubility in aqueous solutions, soluble in organic solvents like DMSO and ethanol. |
Spectroscopic Data
1. Fourier-Transform Infrared (FT-IR) Spectroscopy
The FT-IR spectrum of PGV-1 reveals key functional groups present in the molecule.
| Wavenumber (cm⁻¹) | Assignment |
| ~3371 | O-H (phenolic) stretching |
| ~2900 | C-H (methyl) stretching |
| ~1651 | C=C (alkene) stretching |
| ~1620 | C=O (ketone) stretching |
| 1600-1554 | C=C (aromatic) stretching |
2. Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are crucial for confirming the detailed structure of PGV-1. The following tables present the predicted chemical shifts for PGV-1.
¹H-NMR Spectral Data (Predicted)
| Chemical Shift (δ, ppm) | Multiplicity | Integration | Assignment |
| ~8.8 | br s | 2H | Ar-OH |
| ~7.3 | s | 4H | Ar-H |
| ~7.1 | s | 2H | =CH |
| ~3.0 | s | 4H | -CH₂- (cyclopentanone) |
| ~2.2 | s | 12H | Ar-CH₃ |
¹³C-NMR Spectral Data (Predicted)
| Chemical Shift (δ, ppm) | Assignment |
| ~195 | C=O (ketone) |
| ~155 | Ar-C-OH |
| ~135 | Ar-C (quaternary) |
| ~134 | =C (alkene) |
| ~131 | Ar-CH |
| ~127 | Ar-C (quaternary) |
| ~26 | -CH₂- (cyclopentanone) |
| ~15 | Ar-CH₃ |
3. Mass Spectrometry (MS)
Electrospray ionization mass spectrometry (ESI-MS) is commonly used to determine the molecular weight of PGV-1.
| Ion | m/z |
| [M-H]⁻ | 347.16 |
Biological Activity and Signaling Pathways
PGV-1 has demonstrated a range of biological activities, with its anti-cancer effects being the most extensively studied. A key mechanism of action is the induction of cell cycle arrest at the G2/M phase, leading to mitotic catastrophe, senescence, and apoptosis.[6][7][8] This is often associated with an increase in intracellular reactive oxygen species (ROS).[7]
Furthermore, PGV-1 has been shown to inhibit the activation of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[9][10] The NF-κB pathway is a crucial regulator of cellular processes such as inflammation, immunity, cell proliferation, and survival. Its dysregulation is frequently observed in various cancers.
The diagram below illustrates the proposed mechanism by which PGV-1 inhibits the canonical NF-κB signaling pathway.
Conclusion
Pentagamavunon-1 is a synthetically accessible curcumin analog with significant potential in drug discovery. The Claisen-Schmidt condensation provides a straightforward method for its synthesis, and its structure can be unequivocally confirmed through a combination of spectroscopic techniques. The well-documented biological activities of PGV-1, particularly its effects on cell cycle progression and the NF-κB signaling pathway, make it a compelling candidate for further investigation and development as a therapeutic agent. This guide provides the foundational technical information necessary for researchers to undertake further studies on this promising compound.
References
- 1. [PDF] Curcumin Analog Pentagamavunon-1 (PGV-1) Sensitizes Widr Cells to 5-Fluorouracil through Inhibition of NF-κB Activation | Semantic Scholar [semanticscholar.org]
- 2. researchgate.net [researchgate.net]
- 3. Pentagamavunon-1 (PGV-1) inhibits ROS metabolic enzymes and suppresses tumor cell growth by inducing M phase (prometaphase) arrest and cell senescence - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Preparation and Cytotoxic Evaluation of PGV-1 Derivative, CCA-1.1, as a New Curcumin Analog with Improved-Physicochemical and Pharmacological Properties - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Pentagamavunon-1 | C23H24O3 | CID 10760152 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. Piperine Increases Pentagamavunon-1 Anti-cancer Activity on 4T1 Breast Cancer Through Mitotic Catastrophe Mechanism and Senescence with Sharing Targeting on Mitotic Regulatory Proteins - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Pentagamavunone-1 inhibits aggressive breast cancer cell proliferation through mitotic catastrophe and ROS-mediated activities: in vitro and in vivo studies - PMC [pmc.ncbi.nlm.nih.gov]
- 8. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
- 9. Curcumin Analog Pentagamavunon-1 (PGV-1) Sensitizes Widr Cells to 5-Fluorouracil through Inhibition of NF-κB Activation - PMC [pmc.ncbi.nlm.nih.gov]
- 10. Curcumin Analog Pentagamavunon-1 (PGV-1) Sensitizes Widr Cells to 5-Fluorouracil through Inhibition of NF-κB Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
